4-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C12H14ClN3O2S2/c1-8(2)7-11-14-15-12(19-11)16-20(17,18)10-5-3-9(13)4-6-10/h3-6,8H,7H2,1-2H3,(H,15,16)
• InChI Key: OPTOQRJCGHEWBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H14ClN3O2S2
• Molecular Weight: 331.8 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 4-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide involves complex chemical reactions. For instance, novel derivatives were synthesized through the reaction of potassium 6-chloro-1,1-dioxo-7-methyl-1,4,2-benzodithiazine-3-thiolate with hydrazonyl bromides, showcasing the intricate steps required to create such compounds (Sławiński, 2007).

Molecular Structure Analysis

The molecular structure of compounds closely related to this compound has been determined through various spectroscopic methods, including IR, NMR, and MS, aiding in the confirmation of their complex structures and providing insights into their molecular configurations (Karakuş et al., 2018).

Chemical Reactions and Properties

The chemical reactions and properties of these compounds are pivotal for understanding their potential applications and behaviors in various conditions. The reactivity and interaction with other chemical entities define their utility in scientific research, particularly in the development of new therapeutic agents (Mishra et al., 2016).

Scientific Research Applications

Photodynamic Therapy Applications

Research has shown that benzenesulfonamide derivatives, including those with thiadiazole moieties, have been synthesized and characterized for their potential in photodynamic therapy (PDT). A study highlighted the synthesis of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, demonstrating these compounds' excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties make them promising candidates as Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Another significant application of benzenesulfonamide derivatives is in anticancer research. Compounds with the thiadiazol-benzenesulfonamide scaffold have been evaluated for their anticancer activity against various cancer cell lines. For example, a series of benzenesulfonamide derivatives were synthesized and showed marked anticancer activity, with specific compounds being highly active against human colorectal carcinoma and human cervix carcinoma cell lines (Karakuş et al., 2018).

Enzyme Inhibition for Drug Development

Furthermore, benzenesulfonamide derivatives have been explored for their role in enzyme inhibition, particularly carbonic anhydrases, which are significant in various physiological processes. Research has found that certain sulfonamides incorporating thiadiazole moieties exhibit low nanomolar activity against human carbonic anhydrase II, highlighting their potential in developing new therapeutic agents for conditions where carbonic anhydrase activity is implicated (Alafeefy et al., 2015).

UV Protection and Antimicrobial Coating

In addition to therapeutic applications, benzenesulfonamide derivatives have been utilized in materials science, particularly in the development of UV-protective and antimicrobial coatings for fabrics. A study demonstrated the synthesis of benzenesulfonamide-based azo dyes, which, when applied to cotton fabrics, provided effective UV protection and exhibited antimicrobial properties, enhancing the fabric's utility and durability (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Future Directions

The future directions for the study and application of “4-chloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide” and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential biological activities.